1-(phenylmethyl)-N-propyl-3-pyrrolidinemethanamine

• Molecular Formula: C15H24N2
• Molecular Weight: 232.36 g/mol
• IUPAC Name: N-[(1-benzylpyrrolidin-3-yl)methyl]propan-1-amine
• InChI: InChI=1S/C15H24N2/c1-2-9-16-11-15-8-10-17(13-15)12-14-6-4-3-5-7-14/h3-7,15-16H,2,8-13H2,1H3
• InChI Key: FJYAGSRZOYKZCA-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1CCN(C1)CC2=CC=CC=C2

Description

1-(phenylmethyl)-N-propyl-3-pyrrolidinemethanamine is a useful research compound. Its molecular formula is C15H24N2 and its molecular weight is 232.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 8.2 g (0.2 mole) of lithium aluminum hydride in 150 ml of dry tetrahydrofuran was added portionwise, 12.0 g (45.6 mmole) of solid 5-oxo-1-(phenylmethyl)-N-propyl-3-pyrrolidinecarboxamide. When the addition was complete, the reaction mixture was stirred at room temperature for 18 hours and then at reflux for two hours. After cooling to room temperature, the mixture was treated dropwise, successively, with 8 ml of water, 8 ml of 15% aqueous sodium hydroxide and 24 ml of water, titrating the final addition to produce a granular precipitate. The solid was removed by filtration, washed with tetrahydrofuran and the filtrate evaporated in vacuo to give 9.6 g of 1-(phenylmethyl)-N-propyl-3-pyrrolidine methanamine, as a heavy syrup.